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For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed overview of the chemical structure and properties

of Shepherdin, a peptidomimetic antagonist targeting the Hsp90-Survivin protein complex,

which has demonstrated significant potential in anticancer research. This guide consolidates

structural information, physicochemical properties, and relevant identifiers to serve as a

foundational resource for ongoing and future research and development efforts.

Introduction
Shepherdin is a synthetic peptide that has garnered interest in the field of oncology for its role

as an antagonist of the Heat shock protein 90 (Hsp90) and Survivin complex.[1][2][3] The

disruption of this interaction is a promising strategy for inducing apoptosis in cancer cells. This

guide focuses on the fundamental chemical characteristics of Shepherdin, providing a

technical foundation for researchers.

Chemical Structure and Identification
Shepherdin is a peptide composed of a specific sequence of amino acids. The most

commonly cited form is a nonapeptide, corresponding to the amino acid fragment 79-87 of a

larger protein.[1][2][3]

2.1. Amino Acid Sequence
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The primary structure of Shepherdin (79-87) is composed of nine amino acids:[1][2][3]

Three-Letter Code: H-Lys-His-Ser-Ser-Gly-Cys-Ala-Phe-Leu-OH

One-Letter Code: KHSSGCAFL

A variant structure has also been reported, which incorporates a tert-butyl-glycine at the C-

terminus: H-Lys-His-Ser-Ser-Gly-Cys-Ala-Phe-Gly(tBu)-OH.[4]

2.2. Systematic Name and Identifiers

The systematic IUPAC name for the primary Shepherdin peptide is (2S)-2-[[(2S)-2-[[(2S)-2-

[[(2R)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2,6-diaminohexanoyl]amino]-3-(1H-imidazol-5-

yl)propanoyl]amino]-3-hydroxypropanoyl]amino]-3-hydroxypropanoyl]amino]acetyl]amino]-3-

sulfanylpropanoyl]amino]propanoyl]amino]-3-phenylpropanoyl]amino]-3,3-dimethylbutanoic

acid.[4]

For ease of reference and database searches, the following identifiers are crucial:

Identifier Value

CAS Number 861224-28-4[1][3][4]

PubChem CID 45028213[4]

Synonyms Shepherdin, Shepherdin 79-87, NSC-741765[4]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Shepherdin. This

quantitative data is essential for experimental design, including solubility and dosage

calculations.
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Property Value Source

Molecular Formula C41H64N12O12S [4]

Molecular Weight 949.1 g/mol [4]

Exact Mass 948.44873670 Da [4]

Structural Representation
To visualize the connectivity of the amino acid residues in Shepherdin, the following diagram

illustrates its linear sequence.

Lysine (K) Histidine (H) Serine (S) Serine (S) Glycine (G) Cysteine (C) Alanine (A) Phenylalanine (F) Leucine (L)

Click to download full resolution via product page

Figure 1: Amino acid sequence of Shepherdin (KHSSGCAFL).

Experimental Protocols
While specific experimental protocols for the synthesis and application of Shepherdin can vary,

a general methodology for peptide synthesis is outlined below.

5.1. Solid-Phase Peptide Synthesis (SPPS)

A common method for synthesizing peptides like Shepherdin is Solid-Phase Peptide

Synthesis.

Workflow for SPPS of Shepherdin:
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Peptide Synthesis Cycle

Final Steps

1. Resin with protected Leucine

2. Fmoc Deprotection

3. Amino Acid Coupling (e.g., Phenylalanine)

4. Washing

Repeat for each amino acid
(Ala, Cys, Gly, Ser, Ser, His, Lys)

5. Cleavage from Resin

6. Purification (e.g., HPLC)

7. Characterization (e.g., Mass Spectrometry)

Pure Shepherdin Peptide

Click to download full resolution via product page

Figure 2: Generalized workflow for the solid-phase synthesis of Shepherdin.
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Methodology:

Resin Preparation: The C-terminal amino acid (Leucine) is attached to a solid support resin.

Deprotection: The N-terminal protecting group (commonly Fmoc) is removed.

Coupling: The next amino acid in the sequence (Phenylalanine), with its N-terminus

protected, is activated and coupled to the free N-terminus of the growing peptide chain.

Washing: Excess reagents are washed away.

Iteration: Steps 2-4 are repeated for each subsequent amino acid in the Shepherdin
sequence.

Cleavage: Once the full peptide is synthesized, it is cleaved from the resin support.

Purification and Analysis: The crude peptide is purified, typically by High-Performance Liquid

Chromatography (HPLC), and its identity and purity are confirmed by Mass Spectrometry.

Conclusion
This technical guide provides a foundational understanding of the chemical structure of

Shepherdin. The detailed information on its amino acid sequence, chemical identifiers, and

physicochemical properties is intended to support researchers in their investigations into the

therapeutic potential of this Hsp90-Survivin antagonist. The provided diagrams and

experimental workflow offer a visual and procedural context for the synthesis and study of this

important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b612531?utm_src=pdf-body
https://www.benchchem.com/product/b612531?utm_src=pdf-body
https://www.benchchem.com/product/b612531?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/shepherdin-79-87.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Shepherdin (79-87) | TargetMol [targetmol.com]

3. Shepherdin (79–87) - 1 mg [eurogentec.com]

4. Shepherdin | C41H64N12O12S | CID 45028213 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comprehensive Technical Guide to the Chemical
Properties and Structure of Shepherdin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612531#what-is-the-chemical-structure-of-
shepherdin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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